Cas no 688337-38-4 (N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688337-38-4
• MF: C₁₇H₁₃Cl₂N₃OS
• MW: 378.275620222092
• CID: 5940767
• PubChem ID: 4349753
• Update Time: 2025-05-21

N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(3-chlorophenyl)-2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(3-chlorophenyl)-2-[[1-(4-chlorophenyl)-1H-imidazol-2-yl]thio]-
• AKOS002045797
• N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 688337-38-4
• F0599-0513
• N-(3-chlorophenyl)-2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanylacetamide

• Inchi： 1S/C17H13Cl2N3OS/c18-12-4-6-15(7-5-12)22-9-8-20-17(22)24-11-16(23)21-14-3-1-2-13(19)10-14/h1-10H,11H2,(H,21,23)
• InChI Key： BCXGAIMRVVWZKO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C=CN=1

Computed Properties

• Exact Mass: 377.0156386g/mol
• Monoisotopic Mass: 377.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 12.58±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688337-38-4)

N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide, identified by its CAS No. 688337-38-4, is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining chlorophenyl and imidazole moieties linked via a sulfanylacetamide bridge. Its intricate design has garnered attention for applications in targeted drug development, particularly in modulating enzyme activity and receptor interactions.

The compound's synthetic pathway and structure-activity relationship (SAR) are subjects of ongoing research, as scientists explore its potential in addressing challenges like antimicrobial resistance and cancer therapeutics. Recent studies highlight its role as a scaffold for kinase inhibitors, aligning with the growing demand for precision medicine. Users frequently search for terms such as "imidazole derivatives in drug discovery" or "chlorophenyl compounds applications", reflecting broader interest in its pharmacological relevance.

From an agrochemical perspective, N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide has been investigated for its potential as a plant growth regulator or pesticide intermediate. Its dual chlorine substitutions enhance stability and bioavailability, making it a candidate for sustainable crop protection solutions. SEO trends indicate rising queries like "eco-friendly agrochemicals 2024" and "imidazole-based pesticides", underscoring its alignment with green chemistry initiatives.

Analytical characterization of this compound involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and reproducibility for research purposes. Laboratories often seek protocols for "synthesis optimization of sulfanylacetamide derivatives", emphasizing the need for scalable production methods. The compound's logP value and solubility profile are critical parameters for formulation scientists, addressing common search queries like "improving drug bioavailability".

In the context of intellectual property, patents involving CAS No. 688337-38-4 reveal its utility in proprietary formulations, particularly in combinatorial chemistry libraries. This aligns with industry trends toward fragment-based drug design and high-throughput screening. Researchers frequently explore "patent landscape for imidazole therapeutics", highlighting the competitive landscape.

Environmental and toxicological assessments of N-(3-chlorophenyl)-2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide are essential for regulatory compliance. Recent publications address its biodegradation pathways, responding to queries like "green metrics for synthetic compounds". Such data supports its integration into OECD guideline-compliant studies, a hotspot for sustainable development goals.

Future directions for this compound include exploring its synergistic effects with other bioactive molecules and nanocarrier delivery systems. As AI-driven drug discovery accelerates, search terms like "machine learning in SAR prediction" and "computational modeling of acetamide derivatives" gain traction, positioning this molecule at the intersection of chemistry and digital innovation.